Cas no 1805370-76-6 (4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde)

• Product Name: 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde
• CAS No: 1805370-76-6
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4855005
• Update Time: 2025-07-21

4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c1-14-7-5(3-13)12-2-4(6(7)11)8(9)10/h2-3,8H,1H3,(H2,11,12)
• InChI Key： HLJYVYZNHZVJEU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=O)C(=C1N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde

Recent Advances in the Study of 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1805370-76-6)

The compound 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1805370-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde, which make it a promising candidate for the development of novel enzyme inhibitors. The presence of the difluoromethyl group and the aldehyde functionality in its structure allows for selective interactions with biological targets, particularly in the context of covalent inhibition strategies. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further biological evaluations.

In vitro studies have demonstrated that 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde exhibits potent inhibitory activity against a range of enzymes, including kinases and proteases. These findings suggest its potential utility in the treatment of diseases such as cancer and inflammatory disorders. Notably, the compound's ability to form reversible covalent bonds with target proteins has been a key focus of recent research, as this mechanism offers advantages in terms of selectivity and reduced off-target effects.

Further investigations into the pharmacokinetic properties of 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde have revealed promising results. The compound demonstrates favorable metabolic stability and bioavailability, which are essential for its development as a therapeutic agent. Additionally, computational modeling studies have provided insights into the molecular interactions between the compound and its biological targets, aiding in the design of more potent and selective derivatives.

Despite these advancements, challenges remain in the clinical translation of 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde. Issues such as potential toxicity and the need for further optimization of its chemical properties are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives, paving the way for new therapeutic options in the near future.

In conclusion, 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1805370-76-6) represents a promising scaffold in medicinal chemistry, with significant potential for the development of novel enzyme inhibitors. Continued research efforts will be crucial to fully elucidate its therapeutic potential and address the remaining challenges in its development.